Cas no 1805625-87-9 (Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate
• CAS No: 1805625-87-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5002356
• Update Time: 2025-05-19

Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-3-17-13(16)6-11-9(2)4-5-10(8-15)12(11)7-14/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： GLBKLVVKJSVLFV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=C(CO)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate

Introduction to Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate (CAS No. 1805625-87-9)

Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate (CAS No. 1805625-87-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery and materials science. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential applications of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate.

Chemical Structure and Properties: The molecular formula of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate is C₁₄H₁₅NO₃, with a molecular weight of approximately 249.27 g/mol. The compound features a cyano group (-CN), a hydroxymethyl group (-CH₂OH), and a methyl group (-CH₃) attached to a phenyl ring. These functional groups contribute to the compound's unique chemical properties, such as solubility, reactivity, and stability. The presence of the cyano group imparts nitrile functionality, which can be useful in various synthetic transformations and reactions.

Synthesis Methods: Several synthetic routes have been reported for the preparation of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate. One common method involves the reaction of 2-cyano-3-hydroxymethyl-6-methylphenylacetic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield. Another approach involves the coupling of 2-cyano-3-hydroxymethyl-6-methylphenylacetic acid chloride with ethanol under mild conditions. These synthetic methods are well-documented in the literature and have been optimized for industrial-scale production.

Spectral Data and Characterization: The characterization of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate typically involves various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum shows characteristic signals for the aromatic protons, methylene protons adjacent to the hydroxyl group, and the ethyl ester group. The MS spectrum confirms the molecular weight and provides information on fragmentation patterns. IR spectroscopy reveals absorption bands corresponding to the cyano group, hydroxyl group, and ester carbonyl group.

Potential Applications in Drug Discovery: One of the most promising applications of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate is in drug discovery and development. The compound's unique structure makes it an attractive candidate for designing new pharmaceuticals with improved pharmacological properties. Recent studies have explored its potential as a lead compound for developing drugs targeting specific biological pathways. For example, research has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities in vitro and in vivo models.

Biochemical Studies: Biochemical studies have provided insights into the mechanism of action of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate. These studies have demonstrated that the compound can modulate key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammatory responses. Additionally, the compound has been found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

Clinical Trials and Safety Profiles: While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate in clinical settings. Early-phase clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profiles in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses with minimal side effects. However, more extensive trials are required to establish its long-term safety and therapeutic potential.

Future Directions: The future prospects for Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties further. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from bench to bedside.

In conclusion, Ethyl 2-cyano-3-hydroxymethyl-6-methylphenylacetate (CAS No. 1805625-87-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting candidate for further research and development. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in fields such as medicine and materials science.